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Compound of Interest

Compound Name: 5-Indanol

Cat. No.: B105451 Get Quote

Essential Safety and Handling Guide for 5-Indanol
This guide provides crucial safety and logistical information for the proper handling and

disposal of 5-Indanol, tailored for researchers, scientists, and drug development professionals.

Following these procedures is essential for ensuring laboratory safety and minimizing risks

associated with this chemical.

Chemical and Physical Properties of 5-Indanol

Property Value Source

CAS Number 1470-94-6 [1][2]

Molecular Formula C₉H₁₀O [2][3]

Molecular Weight 134.18 g/mol [1][2]

Appearance
Light brown or gray-brown

solid/crystalline powder
[2][3][4][5]

Melting Point 51-53 °C [1][2]

Boiling Point 255 °C [1][2]

Flash Point 110 °C (230 °F) - closed cup [1]

Vapor Pressure 0.014 mm Hg [4]
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Hazard Identification and GHS Classification

5-Indanol is classified as a hazardous substance. The primary hazards are:

Acute Dermal Toxicity (Category 3): Toxic in contact with skin (H311).[1][3]

Skin Irritation (Category 2): Causes skin irritation (H315).[3]

Serious Eye Irritation (Category 2): Causes serious eye irritation (H319).[3]

The signal word for 5-Indanol is Danger.[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to ensure user safety when handling 5-Indanol.
The following equipment must be worn at all times.

PPE Category Required Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

material. Inspect for tears

before use.

Eye and Face Protection
Safety glasses with side

shields and a face shield

Goggles may be required for

splash hazards. The face

shield provides an additional

layer of protection.[1][6]

Respiratory Protection
N95 (US) or equivalent dust

mask

Use in a well-ventilated area or

a chemical fume hood.[1]

Body Protection Laboratory coat
Fully buttoned to protect skin

and personal clothing.

Foot Protection Closed-toe shoes
To protect against spills and

falling objects.[7]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational workflow is critical for minimizing exposure and ensuring safe

handling of 5-Indanol.

Preparation

Handling

Post-Handling & Cleanup

1. Designate Handling Area
Ensure a well-ventilated space, preferably a chemical fume hood.

2. Assemble PPE
Collect all required PPE as listed in the table above.

3. Inspect PPE
Check for any damage or defects before wearing.

4. Don PPE
Put on all personal protective equipment correctly.

5. Weighing
Carefully weigh the required amount of 5-Indanol, avoiding dust generation.

6. Transfer
Transfer the chemical to the reaction vessel.

7. Dissolution
If dissolving, add solvent slowly to prevent splashing.

8. Decontaminate
Clean all equipment and the work area thoroughly.

9. Doff PPE
Remove PPE in the correct order to avoid contamination.

10. Personal Hygiene
Wash hands and any exposed skin thoroughly with soap and water.
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Figure 1. Step-by-step workflow for the safe handling of 5-Indanol.

Disposal Plan
Proper disposal of 5-Indanol and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste:

Place any unused or contaminated solid 5-Indanol into a clearly labeled hazardous waste

container.

Contaminated materials such as weighing paper, gloves, and paper towels should also be

disposed of in this container.

Liquid Waste:

Solutions containing 5-Indanol should be collected in a separate, labeled hazardous

waste container for liquid organic waste.

Do not pour any solutions containing 5-Indanol down the drain.[8]

Disposal Procedure:

All waste must be disposed of through an approved waste disposal plant.[5]

Follow all local, state, and federal regulations for the disposal of toxic organic materials.

The RIDADR classification for 5-Indanol is UN 2811 6.1/PG 3, indicating a toxic solid.[2]

This information should be provided to the waste disposal service.

Emergency Procedures
In Case of Exposure:
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Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek immediate medical attention as 5-Indanol is toxic in contact

with skin.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[3]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. Seek medical attention if you feel unwell.

Ingestion: If swallowed, call a poison center or doctor immediately. Do not induce vomiting.

In Case of a Spill:

Evacuate the immediate area.

Wearing the appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Dispose of all cleanup materials as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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